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Introduction

Diisobutyl glutarate (DIBG) is a diester of glutaric acid and isobutanol. It is a high-boiling
point, colorless liquid with a mild odor.[1] DIBG is recognized for its utility as a plasticizer, a
solvent in coatings and inks, and as an ingredient in cosmetic formulations.[2][3] This technical
guide provides a comprehensive overview of the known physicochemical, toxicological, and
application-specific properties of Diisobutyl glutarate, with a focus on presenting quantitative
data and relevant experimental contexts. While extensive research into truly novel properties of
DIBG is limited in publicly available literature, this document consolidates the current
understanding of this compound.

Physicochemical Properties

The fundamental physical and chemical characteristics of Diisobutyl glutarate are
summarized in the table below. This data is essential for its application in various formulations
and for predicting its environmental fate and transport.
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Property Value Reference
Molecular Formula C13H2404 [415]
Molecular Weight 244.33 g/mol [4]

CAS Number 71195-64-7 [4][5]

bis(2-methylpropyl
IUPAC Name ( _yp PY) [4]
pentanedioate

Boiling Point 237 °C [5]
Density 0.955 g/mL at 25 °C [2]
Vapor Pressure 0.01 mmHg at 20 °C [2]
Flash Point 133 °C (272 °F) 2]
Water Solubility <0.1 wt% at 25 °C [2]
logP (o/w) 3.316 (estimated) [6]

Toxicological Profile

The toxicological data for Diisobutyl glutarate is crucial for assessing its safety in consumer
and industrial applications. The EPA has classified it as a chemical expected to be of low
concern based on experimental and modeled data.[4] A 2020 study investigated its
toxicological basis for the derivation of EU-LCI (Lowest Concentration of Interest) values for
indoor air quality.[7]
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Endpoint

Observation

Reference

GHS Classification

Not classified as hazardous

[4]

EPA Safer Chemical Status

Green half-circle: Expected to

be of low concern

[4]

Toxicokinetics

Assumed to be metabolized to
glutaric acid and isobutanol by

carboxylesterases.

[7]

Indoor Air Concentrations

Maximum concentration of 710
pg/m3 found in a study of 369

indoor air samples.

[7]

Applications and Material Properties

Diisobutyl glutarate is primarily utilized for its solvent and plasticizing properties. It is often

part of a refined mixture with diisobutyl adipate and diisobutyl succinate, known as DBE-IB.[2]

This mixture is valued for its low vapor pressure, biodegradability, and excellent thermal and

hydrolytic stability.[2]

Key Applications:

o Coalescing Agent in Waterborne Coatings: DIBG helps in film formation, extends the open

time of the paint, and improves abrasion resistance.[2][3]

preventing pinholes.[2]

Plasticizer: Used to soften brittle materials.[8]

Experimental Protocols

Solvent in Solvent-based Coatings and Inks: It acts as a tail solvent, improving leveling and

Cleaning Solvent: It can be blended with hydrocarbons to solubilize polar soils.[2]

Cosmetic Ingredient: Utilized in various cosmetic formulations.[4][8]
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Representative Experimental Protocol: Evaluation as a
Coalescing Agent in Latex Paints

While specific novel experimental protocols for DIBG are not readily available, a general

procedure for evaluating its efficacy as a coalescing agent in a latex paint formulation is

outlined below. This is a common application for DIBG.

Objective: To determine the Minimum Film Formation Temperature (MFFT) of a latex paint

formulation containing Diisobutyl glutarate as a coalescing agent.

Materials:

Latex emulsion (e.g., acrylic, vinyl acrylic)

Pigments and fillers (e.g., titanium dioxide, calcium carbonate)
Thickeners, dispersants, and other additives

Diisobutyl glutarate

Deionized water

MFFT bar apparatus

Drawdown bar

Procedure:

Formulation Preparation: Prepare a base latex paint formulation without a coalescing agent.

Addition of DIBG: To separate batches of the base paint, add varying concentrations of
Diisobutyl glutarate (e.g., 2%, 4%, 6% by weight of latex solids). Ensure thorough mixing.

MFFT Measurement: a. Place the MFFT bar on a level surface. The bar has a temperature
gradient along its length. b. Apply a uniform film of the paint formulation across the MFFT bar
using a drawdown bar. c. Allow the film to dry. d. Observe the point on the bar where the film
transitions from a continuous, clear film to a cracked, opaque one. e. The temperature at this
transition point is the MFFT.
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e Analysis: Compare the MFFT values for the different concentrations of DIBG. A lower MFFT
indicates a more effective coalescing agent.

Diagrams
Metabolic Pathway of Diisobutyl Glutarate

The presumed metabolic pathway of Diisobutyl glutarate in biological systems involves
hydrolysis by carboxylesterases into its constituent acid and alcohol.

T Carboxylesterases Hydrolysis
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Caption: Presumed metabolic hydrolysis of Diisobutyl glutarate.

Experimental Workflow for MFFT Determination

The following diagram illustrates the workflow for determining the Minimum Film Formation
Temperature (MFFT) of a paint formulation containing Diisobutyl glutarate.
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Caption: Workflow for MFFT determination of a paint formulation.

Conclusion
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Diisobutyl glutarate is a well-characterized compound with established applications, primarily
as a solvent and plasticizer. Its favorable toxicological profile and physical properties, such as
low vapor pressure and biodegradability, make it a suitable component in a variety of industrial
and consumer products. While the current body of scientific literature does not point to
significant "novel" properties in the sense of new biological activities or groundbreaking
applications, its existing characteristics continue to be of interest for formulation science and
material chemistry. Future research may yet uncover new functionalities for this versatile
diester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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